Cas no 950649-09-9 (N-(Pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride)

• Product Name: N-(Pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride
• CAS No: 950649-09-9
• MF: C₈H₁₃ClN₄
• MW: 200.66861987114
• MDL: MFCD22576633
• CID: 2170214
• PubChem ID: 68916900
• Update Time: 2025-10-30

N-(Pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride
• ROQCHZDMJQWMQP-UHFFFAOYSA-N
• 3-(Pyrimidin-2-ylamino)-pyrrolidine Hydrochloride
• N-(Pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride

• MDL： MFCD22576633
• Inchi： 1S/C8H12N4.ClH/c1-3-10-8(11-4-1)12-7-2-5-9-6-7;/h1,3-4,7,9H,2,5-6H2,(H,10,11,12);1H
• InChI Key： ROQCHZDMJQWMQP-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C1)NC1N=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 133
• Topological Polar Surface Area: 49.8

Additional information on N-(Pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride

Comprehensive Overview of N-(Pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride (CAS No. 950649-09-9)

N-(Pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride (CAS No. 950649-09-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrimidine and pyrrolidine moieties, is widely studied for its potential applications in drug discovery and medicinal chemistry. Its unique structure makes it a valuable intermediate for synthesizing bioactive molecules targeting various diseases, including neurological disorders and metabolic conditions.

The growing interest in N-(Pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride is reflected in the increasing number of scientific publications and patents referencing its use. Researchers are particularly intrigued by its role as a kinase inhibitor scaffold, a hot topic in oncology and autoimmune disease research. With the rise of personalized medicine, compounds like this are being explored for their ability to modulate specific cellular pathways, offering hope for more targeted and effective therapies.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for N-(Pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride?" The synthesis typically involves multi-step organic reactions, including condensation and cyclization, to achieve the desired pyrimidine-pyrrolidine framework. Advanced techniques such as microwave-assisted synthesis and flow chemistry are also being investigated to improve yield and efficiency, aligning with the pharmaceutical industry's push for greener and more sustainable processes.

Another trending topic is the compound's potential in central nervous system (CNS) drug development. Given the pyrrolidine ring's ability to enhance blood-brain barrier penetration, N-(Pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride is being studied for applications in neurodegenerative diseases like Alzheimer's and Parkinson's. This aligns with the broader search trend for "novel CNS drug candidates," as the demand for effective neurological treatments continues to rise globally.

From a commercial perspective, the compound's availability as a high-purity reference standard is critical for quality control in drug manufacturing. Laboratories and pharmaceutical companies often search for reliable suppliers of CAS No. 950649-09-9 to ensure consistency in their research and production processes. The compound's stability and solubility profiles are also key considerations, as they impact formulation development and bioavailability.

In the context of computational chemistry and AI-driven drug design, N-(Pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride serves as a valuable template for virtual screening and molecular docking studies. Researchers are leveraging machine learning algorithms to predict its interactions with various biological targets, accelerating the identification of promising drug candidates. This approach resonates with the current focus on reducing drug development timelines and costs through innovative technologies.

As the scientific community continues to explore the full potential of N-(Pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride, its role in addressing unmet medical needs remains a compelling area of investigation. With ongoing advancements in synthetic methodologies and biological evaluation techniques, this compound is poised to contribute significantly to the next generation of therapeutic agents.